Cas no 39354-56-8 (Batatasin II)
Batatasin II Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Di-Me ether-2,3,4,5-Tetrahydroxybibenzyl
- Batatasin II
- 39354-56-8
- CHEBI:174619
- 3,4-Dimethoxy-6-(2-phenylethyl)-1,2-benzenediol
- 3,4-DIMETHOXY-6-(2-PHENYLETHYL)BENZENE-1,2-DIOL
- 2,3-dihydroxy-4,5-dimethoxybibenzyl
- 3,4-dimethoxy-6-phenethylbenzene-1,2-diol
- 1-(2,3-Dihydroxy-4,5-dimethoxyphenyl)-2-phenylethane
- DTXSID901243929
- PBA35456
-
- Inchi: 1S/C16H18O4/c1-19-13-10-12(14(17)15(18)16(13)20-2)9-8-11-6-4-3-5-7-11/h3-7,10,17-18H,8-9H2,1-2H3
- InChI Key: CWSITSYPUXRHCS-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C(=C(C=1)CCC1C=CC=CC=1)O)O)OC
Computed Properties
- Exact Mass: 274.12050905g/mol
- Monoisotopic Mass: 274.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 58.9Ų
Batatasin II Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B118730-5mg |
Batatasin II |
39354-56-8 | 5mg |
$ 437.00 | 2023-04-19 | ||
| TRC | B118730-10mg |
Batatasin II |
39354-56-8 | 10mg |
$ 821.00 | 2023-04-19 | ||
| TRC | B118730-25mg |
Batatasin II |
39354-56-8 | 25mg |
$ 1832.00 | 2023-04-19 |
Batatasin II Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Batatasin II
4,5-Di-Me ether-2,3,4,5-Tetrahydroxybibenzyl: A Comprehensive Overview
The compound 4,5-Di-Me ether-2,3,4,5-Tetrahydroxybibenzyl is a unique natural product that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of bibenzyl ethers, which are known for their diverse biological activities and potential applications in drug development. With the CAS registry number 39354-56-8, this molecule has been extensively studied for its antimicrobial, anti-inflammatory, and cancer chemopreventive properties.
The structure of 4,5-Di-Me ether-2,3,4,5-Tetrahydroxybibenzyl features two benzene rings connected by an ether linkage, with hydroxyl groups at positions 2, 3, 4, and 5 on one ring, and methoxy groups at positions 4 and 5 on the other. This complex structure contributes to its bioavailability and Selective Androgen Receptor Modulator (SARM)-like effects, which are of particular interest in the treatment of osteoporosis and muscle-wasting diseases.
Recent studies have highlighted the potential of 4,5-Di-Me ether-2,3,4,5-Tetrahydroxybibenzyl as a natural product-derived scaffold for the development of novel therapeutics. Its ability to modulate cellular pathways involved in cancer progression and inflammation makes it a valuable candidate for preclinical trials. Additionally, its metabolic stability and low toxicity profile suggest that it could be developed into a safe and effective drug.
In the realm of natural product chemistry, 4,5-Di-Me ether-2,3,4,5-Tetrahydroxybibenzyl serves as a model compound for understanding the biosynthesis of complex polyphenolic structures. Its synergistic interactions with other natural products have been explored in various pharmacokinetic studies, paving the way for innovative approaches in multidrug therapy.
The exploration of 4,5-Di-Me ether-2,3,4,5-Tetrahydroxybibenzyl has also extended to its potential role in neurodegenerative diseases. Preclinical investigations have demonstrated its ability to inhibit key enzymes involved in amyloid-beta production, offering a promising avenue for the treatment of Alzheimer's disease.
Overall, 4,5-Di-Me ether-2,3,4,5-Tetrahydroxybibenzyl stands as a testament to the rich diversity of natural products and their immense potential in modern medicine. As research continues to unravel its mechanisms of action and therapeutic applications, this compound is poised to play a pivotal role in the advancement of personalized medicine and biotherapeutic agents.
39354-56-8 (Batatasin II) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)